Cas no 36568-20-4 (4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate)
36568-20-4 structure
Product Name:4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate
CAS No:36568-20-4
MF:C22H20N2O8
MW:440.402806282043
CID:921446
PubChem ID:54608364
Update Time:2025-04-19
4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate
- 1,4-Butylen-p-nitrocinnamat
- NSC102335
- 36568-20-4
- NSC-102335
- DTXSID70714703
- 4-{[(2E)-3-(4-Nitrophenyl)prop-2-enoyl]oxy}butyl (2Z)-3-(4-nitrophenyl)prop-2-enoate
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- Inchi: 1S/C22H20N2O8/c25-21(13-7-17-3-9-19(10-4-17)23(27)28)31-15-1-2-16-32-22(26)14-8-18-5-11-20(12-6-18)24(29)30/h3-14H,1-2,15-16H2/b13-7-,14-8+
- InChI Key: JQNBUJKPUOPUCT-MFUUIURDSA-N
- SMILES: O(C(/C=C\C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCOC(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 440.122
- Monoisotopic Mass: 440.12196560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 138.88
- LogP: 5.14260
4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
36568-20-4 (4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate) Related Products
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